Cas no 1334675-09-0 (Pyrrolidine-3-carbonitrile 2,2,2-trifluoroacetate)

• Product Name: Pyrrolidine-3-carbonitrile 2,2,2-trifluoroacetate
• CAS No: 1334675-09-0
• MF: C₇H₉F₃N₂O₂
• MW: 210.153772115707
• CID: 2150024
• Update Time: 2023-08-05

Pyrrolidine-3-carbonitrile 2,2,2-trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• (R)-pyrrolidine-3-carbonitrile trifluoroacetate salt
• Pyrrolidine-3-carbonitrile 2,2,2-trifluoroacetate
• (R)-Pyrrolidine-3-carbonitrile 2,2,2-trifluoroacetate
• (S)-Pyrrolidine-3-carbonitrile 2,2,2-trifluoroacetate

• Inchi： 1S/C5H8N2.C2HF3O2/c6-3-5-1-2-7-4-5;3-2(4,5)1(6)7/h5,7H,1-2,4H2;(H,6,7)
• InChI Key： YFOVFDKBFPBEOD-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.N1CCC(C#N)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 183
• Topological Polar Surface Area: 73.1